1-[3-(4-Methylpiperazino)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone

• IUPAC Name: 1-[3-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)pyridin-2-yl]ethanone
• InChI: InChI=1S/C13H16F3N3O/c1-9(20)12-11(19-5-3-18(2)4-6-19)7-10(8-17-12)13(14,15)16/h7-8H,3-6H2,1-2H3
• InChI Key: PBQXKXLBCXQNCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=N1)C(F)(F)F)N2CCN(CC2)C
• Molecular Formula: C13H16F3N3O
• Molecular Weight: 287.28 g/mol

Description

1-[3-(4-Methylpiperazino)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research applications. MPTP is a pyridine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In We will also discuss current and future directions for research on this compound.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

1-[3-(4-Methylpiperazino)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone serves as a precursor in the synthesis of complex organic molecules, including histamine H(3) receptor antagonists, highlighting its utility in medicinal chemistry for the development of new therapeutic agents (Pippel et al., 2010). Its derivatives have been explored for their potential in improving cognitive functions, demonstrating the compound's relevance in neuroscience research (Zhang Hong-ying, 2012).

Material Science and Catalysis

Research has also delved into the application of such compounds in material science, particularly in catalysis. For example, derivatives have been synthesized for use in catalytic processes involving iron and cobalt, indicating their potential in industrial chemistry and polymerization reactions (Wen‐Hua Sun et al., 2007). This underscores the compound's versatility in synthesizing materials with specific chemical and physical properties.

Antiviral and Antimicrobial Research

Furthermore, 1-[3-(4-Methylpiperazino)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone and its derivatives have been investigated for their antiviral and antimicrobial properties. Studies have synthesized and evaluated compounds for their efficacy against various pathogens, contributing to the search for new antimicrobial agents (F. Attaby et al., 2006). This research is crucial in addressing the growing concern of antibiotic resistance.

Environmental and Corrosion Studies

Additionally, derivatives of this compound have been assessed for their role in environmental chemistry, particularly as corrosion inhibitors. Such studies offer insights into protecting materials from degradation, which is vital for extending the lifespan of metal structures and components in industrial settings (M. Hegazy et al., 2012).